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Hormonal Regulators of Abscission

Abscission is a highly regulated process where plants shed organs like leaves, flowers, or fruits. The table

below compares the primary hormones involved.

Primary . .
. . . Supporting Experimental
Hormone Role in Key Mechanisms & Interactions .
o Evidence
Abscission
Ethylene Promoter [1] Promotes synthesis of cell wall- Accelerated leaf abscission
degrading enzymes like cellulase and fruit ripening observed in
and polygalacturonase in the tomato mutants overproducing
abscission zone [1]. Acts ethylene (epinastic) [3].

synergistically with ABA; can be
antagonized by auxin [2].
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Hormone

Abscisic
Acid (ABA)

Auxins

Cytokinins

Gibberellins
(GAs)

Primary
Role in
Abscission

Promoter [1]

Inhibitor [1]

Inhibitor

Context-
Dependent

Key Mechanisms & Interactions

Known as a "stress hormone";

induces senescence and abscission,

especially under drought stress [4].
Initiates a transcriptional cascade
(HY5-AtERF11) that can repress
ethylene biosynthesis, showing
complex feedback [2].

Produced in young leaves and
seeds; flow through the abscission
zone creates an "auxin gradient"”
that inhibits sensitivity to ethylene.
Abscission proceeds when this
gradient breaks down [1].

Generally delay senescence;
balance the effects of other
hormones. Their drop in
concentration in aging tissues can

contribute to abscission initiation [4].

Can delay senescence and
abscission in some species.
Research shows significant cross-
talk with ethylene; in some cases,
ethylene-induced growth inhibition
can be reversed by GA application

[5].

Experimental Insights

Supporting Experimental
Evidence

ABA-deficient notabilis mutants
in tomato showed altered
susceptibility to powdery
mildew and modified cell wall
fortification (callose
deposition), linking stress-
induced ABA to organ
shedding pathways [3].

Application of synthetic auxins
(e.g., 2,4-D) is used in
agriculture to prevent
premature fruit drop by
maintaining this inhibitory
gradient [1].

In Arabidopsis mutants,
constitutive GA signaling
eliminated ethylene responses.
The GA inhibitor paclobutrazol
caused prolonged growth
inhibition in response to
ethylene [5].

Key experimental approaches used to study these hormones are detailed below.
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¢ Genetic Mutant Analysis: A powerful method involves using plant mutants with altered hormone
synthesis or signaling [6] [3].
o Example Protocol: Researchers cross tomato lines with specific resistance genes (OI-1, ol-2,
OlI-4) with hormone mutants like notabilis (ABA-deficient), defenceless1 (JA-deficient), and
epinastic (ethylene overproducer). The homozygous progeny are then subjected to single or
combined stresses (e.g., pathogen and salt stress). The response is evaluated by measuring
plant growth reduction, disease susceptibility, and molecular markers like callose deposition or
H202 production [3].
¢ Gene Expression and Hormone Measurement: This involves quantifying changes in gene
expression and hormone levels in response to treatments or in different genetic backgrounds [6] [2].
o Example Protocol: Treat Arabidopsis plants with ABA or use ethylene-overproducing mutants
(eto). Use RNA gel blots or quantitative PCR to analyze transcript levels of key biosynthesis
genes (e.g., ACS for ethylene; ABA1, ABA2, ABA3 for ABA). Endogenous hormone
concentrations are measured using techniques like liquid chromatography-mass spectrometry
(LC-MS) [2].

Signaling Pathways in Hormone Crosstalk

The diagrams below illustrate the complex interactions between ethylene, ABA, and auxin signaling

pathways that collectively regulate abscission.
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The crosstalk between ethylene and ABA is particularly critical. Research shows their relationship is

antagonistic yet interconnected. For instance:

e Antagonism: The ethylene-insensitive ein2 mutant was found to overaccumulate ABA, suggesting
ethylene is a negative regulator of ABA synthesis. Conversely, ABA-deficient mutants can show
increased ethylene production [6] [2].

e Convergence Points: The light signaling regulator HY5 is a key integration point. ABA can activate
HY5, which in turn activates the repressor AtERF11 to inhibit the expression of ethylene biosynthesis
genes (ACS), thereby reducing ethylene emission [2].
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Research Context and Future Directions

e Hierarchy of Hormones: A proposed model suggests auxins, cytokinins, and gibberellins act as
primary growth regulators (Level 1), while ABA, ethylene, salicylates, and jasmonates form a
secondary level fine-tuning plant responses to environmental stress [7].

e Experimental Models: Much knowledge comes from studying model plants like Arabidopsis thaliana
and economically important species like tomato under controlled lab conditions. Findings may vary
across species and in field conditions with multiple simultaneous environmental stresses [3].

¢ Emerging Candidates: Molecules like melatonin and gamma-aminobutyric acid (GABA) are
under investigation as potential new plant hormones, but they currently lack the full criteria (like
identified receptors in all plants) to be officially categorized as such [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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